Cas no 1271343-03-3 (4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid)

• Product Name: 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid
• CAS No: 1271343-03-3
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD16218388
• CID: 4585313
• PubChem ID: 54982792
• Update Time: 2025-06-18

4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(1-oxo-2-propen-1-yl)-4-phenyl-

• MDL： MFCD16218388
• Inchi： 1S/C15H17NO3/c1-2-13(17)16-10-8-15(9-11-16,14(18)19)12-6-4-3-5-7-12/h2-7H,1,8-11H2,(H,18,19)
• InChI Key： HAXNHVLKQBGHQG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C2=CC=CC=C2)(C(O)=O)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 492.7±45.0 °C at 760 mmHg
• Flash Point: 251.7±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid

Introduction to 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid (CAS No. 1271343-03-3)

4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1271343-03-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a phenyl group and an acryloyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and olefinic functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The piperidine ring is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its structural flexibility allows for the introduction of various substituents, enhancing binding affinity and selectivity. In the case of 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid, the phenyl group at the 4-position and the acryloyl group at the 1-position contribute to its unique chemical properties. These substituents not only influence the molecule's solubility and stability but also play a crucial role in its interactions with biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of acryloyl-containing compounds in drug development. The acryloyl group, characterized by its double bond to the carbonyl carbon, offers multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. For instance, acryloyl piperidines have been explored as intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents. The reactivity of the acryloyl group allows for conjugation with biomolecules, such as peptides and proteins, facilitating the development of targeted drug delivery systems.

The phenyl ring in 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid further enhances its pharmacological potential. Phenyl-substituted compounds are widely recognized for their role in modulating various biological pathways. The aromatic nature of the phenyl ring contributes to hydrophobic interactions with biological targets, improving binding affinity. Moreover, phenyl rings can participate in π-stacking interactions, which are crucial for stabilizing protein-ligand complexes. These interactions are often exploited in the design of small-molecule drugs to enhance their efficacy and selectivity.

In the context of current research, 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid has been investigated for its potential applications in treating neurological disorders. Piperidine derivatives have shown promise as monoamine oxidase (MAO) inhibitors, which are used in the management of depression and other mood disorders. The combination of a piperidine core with an acryloyl group suggests that this compound may exhibit inhibitory effects on MAO enzymes or other relevant targets involved in neurotransmitter metabolism. Preliminary studies have indicated that derivatives of this class may possess neuroprotective properties, making them attractive candidates for further development.

Additionally, the structural features of 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid make it a valuable intermediate for synthesizing more complex molecules with enhanced therapeutic profiles. For example, by introducing additional functional groups or linking this compound to other pharmacophores, researchers can generate novel scaffolds with improved pharmacokinetic properties or targeted delivery mechanisms. The acryloyl group serves as a versatile handle for further derivatization, allowing chemists to explore diverse chemical space and identify new lead compounds.

The synthesis of 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include Friedel-Crafts alkylation to introduce the phenyl group onto a piperidine precursor, followed by propargylation to incorporate the propenoyl moiety. Subsequent oxidation or dehydration steps may be employed to achieve the desired carboxylic acid functionality. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity and safety profiles.

The physicochemical properties of 4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxylic acid are also critical considerations in drug development. Factors such as solubility, melting point, and stability under various conditions must be evaluated to determine feasibility for formulation and administration. Computational modeling techniques can be employed to predict these properties before experimental synthesis, saving time and resources. Additionally, high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential analytical tools used to confirm structural integrity and purity.

In conclusion, 4-phenyl -1 -(prop -2 -enoylpiperidine - 4 -carboxylic acid(CAS No .1271343 -03 -3) represents a promising compound with diverse applications in pharmaceutical research . Its unique structural features , including a piperidine core , phenyl substitution ,and an acryloyl group ,make it a versatile scaffold for further chemical modifications . Current studies suggest potential benefits in treating neurological disorders , while future research may explore its utility in other therapeutic areas . As advancements continue in synthetic chemistry and drug discovery , compounds like this will play an increasingly important role in developing next-generation therapeutics .